2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
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2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | I811720-500g |
Indigo carmine |
860-22-0 | 96%, | 500g |
￥1,698.00 | 2022-01-14 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1047240025 |
Indigo carmine (C.I. 73015) |
860-22-0 | for analysis | 25G |
380.61 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 73436-25MG |
Indigo carmine |
860-22-0 | 25mg |
¥662.07 | 2025-01-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1339000-500MG |
Indigo carmine |
860-22-0 | United States Pharmacopeia (USP) Reference Standard | 500MG |
3100.73 | 2021-05-13 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1339000-750MG |
Indigo carmine |
860-22-0 | 750mg |
¥3302.56 | 2024-12-23 | ||
| Matrix Scientific | 100673-10g |
Sodium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5'-disulfonate, 85% |
860-22-0 | 85% | 10g |
$30.00 | 2023-09-09 | |
| Matrix Scientific | 100673-100g |
Sodium 3,3'-dioxo-[2,2'-biindolinylidene]-5,5'-disulfonate, 85% |
860-22-0 | 85% | 100g |
$152.00 | 2023-09-09 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | F0148-25G |
Food Blue No. 2 |
860-22-0 | 25g |
¥415.00 | 2023-09-08 | ||
| TRC | I521300-25g |
5,5’-Indigodisulfonic Acid Disodium Salt (Technical Grade) |
860-22-0 | 25g |
$ 64.00 | 2023-09-07 | ||
| TRC | I521300-100g |
5,5’-Indigodisulfonic Acid Disodium Salt (Technical Grade) |
860-22-0 | 100g |
$153.00 | 2023-05-18 |
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Indigo carmine, with the chemical formula C16H10N2S and CAS number 860-22-0, is a heterocyclic compound that has garnered significant attention in various fields of chemical and biomedical research. This vibrant blue dye, also known as 5,5'-indigodisulfonic acid disodium salt, is not only a chromophore but also a versatile reagent with applications ranging from analytical chemistry to biological imaging.
The unique structure of Indigo carmine consists of two indole units linked by a sulfur bridge, which imparts its characteristic color and stability. This compound has been extensively studied for its photophysical properties, making it an invaluable tool in fluorescence-based assays. Recent advancements in nanotechnology have further expanded its utility, particularly in the development of luminescent probes for cellular studies.
In the realm of analytical chemistry, Indigo carmine is widely employed as a fluorescent indicator in high-performance liquid chromatography (HPLC) and capillary electrophoresis (CE). Its high molar absorptivity and strong fluorescence allow for sensitive detection of trace amounts of analytes. Moreover, its stability under various pH conditions makes it suitable for a broad range of applications.
Beyond its analytical applications, Indigo carmine has found utility in biomedical research, particularly in the field of drug delivery systems. Researchers have leveraged its ability to form stable complexes with biomolecules to develop targeted drug delivery vehicles. These complexes can be designed to release their payload in response to specific biological triggers, enhancing the efficacy of therapeutic agents.
Recent studies have also explored the potential of Indigo carmine as a photosensitizer in photodynamic therapy (PDT). PDT involves the use of light-activated compounds to generate reactive oxygen species that selectively damage target cells. The ability of Indigo carmine to absorb light in the visible spectrum makes it an attractive candidate for this application. Furthermore, its water solubility allows for easy administration via intravenous injection, improving patient compliance.
The compound's role in cellular imaging cannot be overstated. Its bright blue fluorescence makes it an ideal marker for visualizing cellular processes in real-time. Techniques such as flow cytometry and confocal microscopy have been enhanced by the use of Indigo carmine-labeled probes, enabling researchers to study dynamic events within living cells with unprecedented detail.
In addition to its biological applications, Indigo carmine has been investigated for its potential in environmental monitoring. Its strong adsorption properties make it useful for detecting and removing pollutants from water sources. By binding to organic contaminants, it can facilitate their removal through filtration or chemical treatment processes.
The synthesis of derivatives of Indigo carmine, such as sulfonated or alkylated versions, has opened up new avenues for research. These derivatives often exhibit enhanced solubility or reactivity, making them more suitable for specific applications. For instance, sulfonated derivatives can be used as pH indicators due to their color changes across different pH ranges.
The industrial production of Indigo carmine is another area where advancements have been made. Modern synthetic routes have improved yield and purity, making it more cost-effective for large-scale applications. This has led to increased adoption of this compound in both research and industrial settings.
The safety profile of Indigo carmine is another critical aspect that has been thoroughly evaluated. While it is generally considered non-toxic at low concentrations, prolonged exposure or misuse can lead to adverse effects. Therefore, stringent guidelines are followed during its handling and disposal to ensure safety.
The future prospects for Indigo carmine are promising, with ongoing research exploring new applications and improving existing ones. As technology advances, we can expect to see even more innovative uses for this versatile compound in various scientific disciplines.
